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Compound of Interest

Compound Name: Benzilic acid

Cat. No.: B119946 Get Quote

The proper disposal of benzilic acid is crucial for ensuring laboratory safety and environmental

protection. As a chemical substance, its disposal is governed by local, regional, and national

regulations. All waste must be managed in accordance with these guidelines and institutional

protocols.[1][2][3][4]

Immediate Safety and Handling
Before handling benzilic acid waste, it is essential to wear appropriate Personal Protective

Equipment (PPE). This includes:

Eye Protection: Tightly fitting safety goggles or glasses with side-shields.[5][6][7]

Hand Protection: Chemical-impermeable gloves, which must be inspected before use.[5][7]

Protective Clothing: A lab coat is mandatory. For larger spills, a full suit may be necessary.[8]

Respiratory Protection: In case of insufficient ventilation or dust formation, use an approved

dust respirator.[5][8]

Work should be conducted in a well-ventilated area, preferably under a fume hood, to avoid the

formation and inhalation of dust.[5][7][8]

Step-by-Step Disposal Protocol
Disposal of benzilic acid must be handled through an approved hazardous waste program,

typically managed by an institution's Environmental Health and Safety (EHS) office.[1] Under
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no circumstances should benzilic acid be disposed of in the regular trash or down the sanitary

sewer.[1][5][7][9]

1. Waste Collection and Segregation:

Solid Waste: Collect pure benzilic acid waste, along with any chemically contaminated lab

trash (e.g., gloves, absorbent paper), in a designated hazardous waste container.[6][7][8][10]

Spill Cleanup:

Small Spills: Use appropriate tools to carefully place the spilled solid into a suitable waste

disposal container.[8]

Large Spills: Use a shovel to transfer the material into a convenient waste disposal

container.[8]

Avoid Contamination: Do not let the chemical enter drains.[5][7] Prevent discharge into the

environment.[5]

2. Container Management:

Container Selection: Use a container that is in good condition, free of leaks, and compatible

with benzilic acid. Plastic containers are often preferred over glass.[1][11] The container

must have a leak-proof, screw-on cap.[10]

Labeling: As soon as waste is added, the container must be labeled with a hazardous waste

tag.[1][12] The label must include:

The words "Hazardous Waste".[1]

The full chemical name: "Benzilic Acid". Abbreviations and chemical formulas are not

permitted.[1]

For mixtures, list each chemical component and its quantity.[1]

Date of waste generation and place of origin (e.g., department, room number).[1]

The Principal Investigator's name and contact number.[1]
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Storage: Keep waste containers tightly closed except when adding waste.[5][8][10][11] Store

them in a cool, well-ventilated, and dry place, segregated from incompatible materials.[5][8]

[10][11] Secondary containment is required to capture any potential leaks.[10]

3. Final Disposal:

Professional Disposal: The primary recommended method for disposal is through a licensed

chemical destruction plant or by controlled incineration with flue gas scrubbing.[5][7]

EHS Pickup: Contact your institution's EHS office to schedule a collection of the hazardous

waste.[1] Do not exceed storage time or quantity limits (e.g., 90 days, 55 gallons) before

requesting a pickup.[10]

Empty Containers: An empty container that held benzilic acid must be triple-rinsed with a

suitable solvent. This rinsate must be collected and disposed of as hazardous waste.[11][12]

After rinsing and drying, the original labels should be defaced, and the container may then

be disposed of as regular trash.[11][12]

Chemical and Physical Properties
The following table summarizes key quantitative data for benzilic acid.

Property Value

Molecular Formula C₁₄H₁₂O₃

Molecular Weight 228.25 g/mol [8]

Melting Point 149 - 151 °C

Boiling Point 180 °C[8]

pKa 3.05 at 18 °C[13]

Acute Oral Toxicity (LD50) 2000 mg/kg (Mouse)[8]
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The following diagram illustrates the logical workflow for the proper disposal of benzilic acid
waste in a laboratory setting.
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Caption: Workflow for the safe disposal of benzilic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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